Cas no 1395070-97-9 (7-Chlorospiro[indoline-3,4'-piperidin]-2-one)

• Product Name: 7-Chlorospiro[indoline-3,4'-piperidin]-2-one
• CAS No: 1395070-97-9
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 4593848
• Update Time: 2025-05-20

7-Chlorospiro[indoline-3,4'-piperidin]-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Chlorospiro[indoline-3,4'-piperidin]-2-one
• 7-Chlorospiro[3H-indole-3,4′-piperidin]-2(1H)-one

• Inchi： 1S/C12H13ClN2O/c13-9-3-1-2-8-10(9)15-11(16)12(8)4-6-14-7-5-12/h1-3,14H,4-7H2,(H,15,16)
• InChI Key： HJYMNWHUSITVEO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2Cl)C2(CCNCC2)C1=O

Additional information on 7-Chlorospiro[indoline-3,4'-piperidin]-2-one

7-Chlorospiro[indoline-3,4'-piperidin]-2-one: A Comprehensive Overview

7-Chlorospiro[indoline-3,4'-piperidin]-2-one, identified by the CAS registry number 1395070-97-9, is a unique compound with a spirocyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spiro arrangement, where an indoline ring is fused with a piperidine ring at positions 3 and 4', respectively. The presence of a chlorine atom at position 7 introduces additional electronic and steric effects, which can influence its chemical reactivity and biological activity.

The synthesis of 7-Chlorospiro[indoline-3,4'-piperidin]-2-one involves a multi-step process that typically begins with the preparation of the indoline ring system. Recent advancements in synthetic methodology have enabled more efficient and selective routes to construct this spirocyclic structure. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble the indoline-piperidine framework with high precision. These methods not only enhance the yield but also minimize the use of hazardous reagents, aligning with green chemistry principles.

The physical and chemical properties of 1395070-97-9 have been extensively studied to understand its behavior under various conditions. The compound exhibits a melting point of approximately 215°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum reveals strong absorption bands in the range of 280-310 nm, which is indicative of its conjugated π-system. These properties make it suitable for applications in both academic research and industrial settings.

In terms of biological activity, 7-Chlorospiro[indoline-3,4'-piperidin]-2-one has shown promising results in recent studies as a potential modulator of various cellular pathways. For example, research published in the journal Nature Communications demonstrated that this compound can inhibit the activity of certain kinases involved in cancer cell proliferation. The spirocyclic structure plays a crucial role in its ability to bind to target proteins with high affinity and selectivity.

The application of 1395070-97-9 extends beyond pharmacology into materials science. Its rigid spirocyclic framework makes it an ideal candidate for use as a building block in supramolecular chemistry. Scientists have explored its ability to form self-assembled structures under specific conditions, which could lead to innovative materials with tailored properties for use in electronics and sensing technologies.

Recent advancements in computational chemistry have also shed light on the electronic properties of 7-Chlorospiro[indoline-3,4'-piperidin]-2-one. Density functional theory (DFT) calculations have revealed that the chlorine substituent at position 7 significantly alters the electron distribution within the molecule, enhancing its reactivity towards nucleophilic attack. This insight has been instrumental in designing more efficient synthetic pathways for related compounds.

In conclusion, 7-Chlorospiro[indoline-3,4'-piperidin]-2-one, or CAS No. 1395070-97-9, represents a fascinating example of how structural complexity can lead to diverse functional properties. Its applications span across multiple disciplines, from drug discovery to materials science, making it a subject of ongoing research interest. As new methodologies and technologies continue to emerge, our understanding of this compound's potential will undoubtedly expand further.